Cas no 88562-18-9 (1,3-Cyclohexanedione, 2-(2-chloro-5-methoxybenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-chloro-5-methoxybenzoyl)-
• CAS No: 88562-18-9
• MF: C₁₄H₁₃ClO₄
• MW: 280.703623533249
• CID: 628607
• PubChem ID: 14392508
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2-chloro-5-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-chloro-5-methoxybenzoyl)-
• 2-(2-chloro-5-methoxybenzoyl)cyclohexane-1,3-dione
• DTXSID40559769
• 88562-18-9

• Inchi： 1S/C14H13ClO4/c1-19-8-5-6-10(15)9(7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
• InChI Key： QGPLGTCLZXVCCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C1C(CCCC1=O)=O)=O)OC

Computed Properties

• Exact Mass: 280.0502366g/mol
• Monoisotopic Mass: 280.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų